Facile aerobic photooxidation of methyl group in the aromatic nucleus in the presence of an organocatalyst under VIS irradiation†

Green Chemistry Pub Date: 2011-05-17 DOI: 10.1039/C1GC15154A

Abstract

We report a useful method for a facile synthesis of carboxylic acids from methyl aromatics by aerobic photooxidation using VIS irradiation and easily handled 2-chloroanthraquinone as organic catalysts under mild conditions such as an air atmosphere and ambient pressure and temperature. This is a more environmentally benign oxidation than previous methods, which require drastic reaction conditions.

Graphical abstract: Facile aerobic photooxidation of methyl group in the aromatic nucleus in the presence of an organocatalyst under VIS irradiation
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